Cas no 28046-84-6 (rac-(1R,2S)-1-bromo-2-methylcyclohexane, cis)

• Product Name: rac-(1R,2S)-1-bromo-2-methylcyclohexane, cis
• CAS No: 28046-84-6
• MF: C₇H₁₃Br
• MW: 177.082121610641
• MDL: MFCD34551370
• CID: 1433375
• PubChem ID: 21724202
• Update Time: 2025-05-26

rac-(1R,2S)-1-bromo-2-methylcyclohexane, cis Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-bromo-2-methyl-, cis-
• rac-(1R,2S)-1-bromo-2-methylcyclohexane, cis
• G57846
• 28046-84-6
• EN300-28247086
• rac-(1R,2S)-1-bromo-2-methylcyclohexane

• MDL： MFCD34551370
• Inchi： 1S/C7H13Br/c1-6-4-2-3-5-7(6)8/h6-7H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： KWQRRNDZNAXRGO-RQJHMYQMSA-N
• SMILES： Br[C@H]1CCCC[C@H]1C

Computed Properties

• Exact Mass: 176.02009
• Monoisotopic Mass: 176.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on rac-(1R,2S)-1-bromo-2-methylcyclohexane, cis

Professional Introduction to Rac-(1R,2S)-1-bromo-2-methylcyclohexane, Cis (CAS No. 28046-84-6)

Rac-(1R,2S)-1-bromo-2-methylcyclohexane, cis, is a significant compound in the field of organic chemistry and pharmaceutical research. With a CAS number 28046-84-6, this molecule has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. This introduction delves into the compound's characteristics, its role in modern research, and recent advancements where it has been utilized.

The molecular structure of Rac-(1R,2S)-1-bromo-2-methylcyclohexane, cis, features a cyclohexane ring substituted with a bromine atom at the 1-position and a methyl group at the 2-position. The stereochemistry is defined by the (1R,2S) configuration, indicating that the bromine is oriented in the R configuration while the methyl group is in the S configuration. This specific arrangement makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, this compound has been employed in various synthetic pathways due to its reactivity and functional group compatibility. One notable application is in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The presence of both bromine and methyl groups allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are pivotal in constructing biaryl systems found in many pharmaceuticals.

Moreover, Rac-(1R,2S)-1-bromo-2-methylcyclohexane, cis, has found utility in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with potential biological activity. For instance, derivatives of this compound have been investigated for their interactions with specific enzymatic targets, suggesting applications in treating neurological disorders and inflammatory conditions. The stereochemical purity of this compound is crucial for ensuring the efficacy and selectivity of such drug candidates.

Recent studies have also highlighted the compound's role in material science. Its ability to act as a building block for more complex polymers and materials has been explored. The cyclohexane ring provides a stable scaffold, while the bromine and methyl groups offer sites for further chemical modification. This has led to the development of novel materials with enhanced properties such as biodegradability and mechanical strength.

The synthesis of Rac-(1R,2S)-1-bromo-2-methylcyclohexane, cis, typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic techniques, including stereoselective reactions and catalytic processes, are employed to achieve the desired configuration with high yield and purity. These methods often incorporate palladium-catalyzed reactions or enzymatic resolutions to ensure optimal stereochemical outcomes.

In conclusion, Rac-(1R,2S)-1-bromo-2-methylcyclohexane, cis, is a versatile compound with broad applications across organic synthesis and pharmaceutical research. Its unique structural features make it an invaluable tool for constructing complex molecules, developing new drugs, and creating advanced materials. As research continues to evolve, the utility of this compound is expected to expand further, solidifying its importance in the scientific community.